Cas no 54934-81-5 (N-(4-bromophenyl)cinnamamide)

• Product Name: N-(4-bromophenyl)cinnamamide
• CAS No: 54934-81-5
• MF: C₁₅H₁₂BrNO
• MW: 302.16588306427
• CID: 89833
• PubChem ID: 681894
• Update Time: 2025-04-18

N-(4-bromophenyl)cinnamamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)cinnamamide
• N-(4-Bromophenyl)-3-phenylpropenamide
• 2-Propenamide, N-(4-bromophenyl)-3-phenyl-, (E)-
• CPHIJOVRKMUDKW-IZZDOVSWSA-N
• F0266-5641
• (2E)-N-(4-Bromophenyl)-3-phenyl-2-propenamide #
• 54934-81-5
• N-(4-bromophenyl)-3-phenylacrylamide
• 2-Propenamide, N-(4-bromophenyl)-3-phenyl-
• US9708268, 8
• (2E)-N-(4-bromophenyl)-3-phenylprop-2-enamide
• DTXSID101240107
• IDI1_019735
• (E)-N-(4-BROMOPHENYL)-3-PHENYL-2-PROPENAMIDE
• BRD-K25714772-001-01-6
• (E)-N-(4-bromophenyl)-3-phenylprop-2-enamide
• SR-01000405656-1
• HMS1475C21
• AKOS001406894
• CS-0370850
• BDBM261505
• N-(4-bromophenyl)-3-phenylprop-2-enamide
• SR-01000405656
• EN300-240223
• SCHEMBL14094475
• (2E)-N-(4-bromophenyl)-3-phenylacrylamide
• 134430-89-0
• Preparation of 1-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)benzyl)-2-oxo-1,2-dihydroquinoline-6-carboxamide

• Inchi： 1S/C15H12BrNO/c16-13-7-9-14(10-8-13)17-15(18)11-6-12-4-2-1-3-5-12/h1-11H,(H,17,18)/b11-6+
• InChI Key： CPHIJOVRKMUDKW-IZZDOVSWSA-N
• SMILES： BrC1C=CC(=CC=1)NC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 301.01000
• Monoisotopic Mass: 301.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.455
• Boiling Point: 472.9°C at 760 mmHg
• Flash Point: 239.8°C
• Refractive Index: 1.686
• PSA: 29.10000
• LogP: 4.17400